1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol
Overview
Description
1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol, also known as 1-(1-(3-APy)Piperidine-3-yl)ethan-1-ol, is a synthetic compound belonging to the piperidine family of molecules. It has been used in a variety of scientific research studies and is known for its unique properties, such as its ability to act as a ligand, as well as its potential to be used in the synthesis of other compounds.
Scientific Research Applications
1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(3-APy)Piperidine-3-yl)ethan-1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-olol has been used in a variety of scientific research studies. It has been used as a ligand in the synthesis of other compounds, such as peptides and peptidomimetics, as well as in the synthesis of enzyme inhibitors and other biologically active compounds. It has also been used in the synthesis of drugs and drug candidates, as well as in the synthesis of organic compounds for use in medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(3-APy)Piperidine-3-yl)ethan-1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-olol is not fully understood. However, it is believed that the compound acts as a ligand, binding to target molecules and altering their activity. It is also believed to be involved in the formation of peptides and peptidomimetics, as well as in the synthesis of enzyme inhibitors and other biologically active compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(3-APy)Piperidine-3-yl)ethan-1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-olol are not yet fully understood. However, it is believed to be involved in the formation of peptides and peptidomimetics, as well as in the synthesis of enzyme inhibitors and other biologically active compounds. It is also believed to be involved in the regulation of gene expression, as well as in the modulation of cell signaling pathways.
Advantages and Limitations for Lab Experiments
1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(3-APy)Piperidine-3-yl)ethan-1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-olol has several advantages and limitations when used in laboratory experiments. One advantage is its low cost, which makes it an attractive option for researchers on a budget. Additionally, it is relatively easy to synthesize, making it a convenient option for researchers who need to quickly produce a compound. However, it is important to note that 1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(3-APy)Piperidine-3-yl)ethan-1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-olol is a relatively new compound and its effects and mechanisms of action are still being studied, so there is still much to learn about its potential uses and limitations.
Future Directions
The potential future directions for 1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(3-APy)Piperidine-3-yl)ethan-1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-olol are numerous. One potential direction is the use of the compound in the synthesis of drugs and drug candidates, as well as in the synthesis of organic compounds for use in medicinal chemistry. Additionally, further research could be done to better understand its mechanism of action and biochemical and physiological effects. Additionally, 1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol(3-APy)Piperidine-3-yl)ethan-1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-olol could be further studied to determine its potential applications in other areas, such as biotechnology, nanotechnology, and material science.
properties
IUPAC Name |
1-[1-(3-aminopyridin-2-yl)piperidin-3-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c1-9(16)10-4-3-7-15(8-10)12-11(13)5-2-6-14-12/h2,5-6,9-10,16H,3-4,7-8,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACUZVNHSYMWNMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)C2=C(C=CC=N2)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-(3-Aminopyridin-2-yl)piperidin-3-yl)ethan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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